Methyl 3-chloro-4-nitro-1H-indazole-6-carboxylate

• IUPAC Name: methyl 3-chloro-4-nitro-2H-indazole-6-carboxylate
• InChI: InChI=1S/C9H6ClN3O4/c1-17-9(14)4-2-5-7(8(10)12-11-5)6(3-4)13(15)16/h2-3H,1H3,(H,11,12)
• InChI Key: BTNYBZIBPOCEOW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=NNC(=C2C(=C1)[N+](=O)[O-])Cl
• Molecular Formula: C9H6ClN3O4
• DSSTOX Substance ID: DTXSID40646360
• Molecular Weight: 255.61 g/mol
• CAS RN: 885521-08-4

Description

“Methyl 3-chloro-4-nitro-1H-indazole-6-carboxylate” is a chemical compound that belongs to the class of indazole-containing derivatives. Indazoles are important nitrogen-containing heterocyclic compounds that have a wide range of pharmacological activities. They are used in organic synthesis.

Synthesis Analysis

The synthesis of indazole derivatives has been a subject of interest in recent years. Various methods have been developed, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

Indazoles usually contain two tautomeric forms: 1H-indazole and 2H-indazole. The 1H-indazole is more thermodynamically stable than 2H-indazole, making it the predominant tautomer. The molecular structure of indazoles greatly influences their synthesis, reactivity, physical, and even biological properties.

Chemical Reactions Analysis

Indazole derivatives have been prepared in good yields (88–92%) via alkylation reactions of 1 with allyl bromide or propargyl bromide under phase transfer catalysis conditions using tetra-n-butylammonium bromide (TBAB) as a catalyst and potassium carbonate as a base in dimethylformamide at room temperature.

Physical And Chemical Properties Analysis

The physical and chemical properties of indazole derivatives can be influenced by their tautomeric forms. The 1H-indazole is more thermodynamically stable than 2H-indazole.

Scientific Research Applications

Synthesis and Chemical Transformations

Methyl 3-chloro-4-nitro-1H-indazole-6-carboxylate is involved in various chemical synthesis processes. For instance, N-methylation of 5-nitro-1H-indazole has led to the synthesis of different indazole derivatives, such as 1-methyl-5(6)-nitroindazoles, showcasing the compound's role in creating new chemical entities (El’chaninov, Aleksandrov, & Stepanov, 2018). Additionally, methyl 1-aryl-7-nitro-1H-thiopyrano[4,3,2-cd]indazol-4-carboxylates, another derivative, have been synthesized, starting from 1-aryl-3-formyl-4,6-dinitro-1H-indazoles, which are based on 2,4,6-trinitrotoluene (Starosotnikov, Vinogradov, & Shevelev, 2002).

Crystallography and Molecular Structure

The molecular structure of derivatives of Methyl 3-chloro-4-nitro-1H-indazole-6-carboxylate has been studied. For instance, the crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole has been determined, revealing a planar indazole system with notable deviations and the absence of classical hydrogen bonds (Kouakou et al., 2015).

Antitumor and Biological Activities

Derivatives of Methyl 3-chloro-4-nitro-1H-indazole-6-carboxylate have been explored for their biological activities. For instance, N-(2′-arylaminepyrimidin-4′-yl)-N,2,3-trimethyl-2H-indazol-6-amine derivatives have shown notable antitumor activities, indicating potential applications in cancer research (De-qing, 2011). Additionally, new series of azetidinone derivatives of 6-nitro-1H-indazole have been synthesized and demonstrated significant antibacterial, antifungal, antitubercular, and antiinflammatory activities (Samadhiya, Sharma, Srivastava, & Srivastava, 2012).

Mechanism of Action

The mechanism of action of indazole derivatives can vary depending on their structure and the functional groups they bear. For example, some indazole derivatives have shown potent FGFR1 inhibitory activity in enzymatic assays.

Safety and Hazards

Indazole derivatives are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.